Cas no 111895-22-8 (9,10-bis(nitromethyl)anthracene)

• Product Name: 9,10-bis(nitromethyl)anthracene
• CAS No: 111895-22-8
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 2607542
• PubChem ID: 13778427
• Update Time: 2025-04-21

9,10-bis(nitromethyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 9,10-bis(nitromethyl)anthracene
• 111895-22-8
• DTXSID00549166

• Inchi： 1S/C16H12N2O4/c19-17(20)9-15-11-5-1-2-6-12(11)16(10-18(21)22)14-8-4-3-7-13(14)15/h1-8H,9-10H2
• InChI Key： NNLOWSXBHVXFPB-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C2C=CC=CC=2C(C[N+](=O)[O-])=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų